Researchers face batch inconsistency and metabolic liabilities when using linear arylpropanoic acids. This chiral 2-arylpropanoic acid features a rigid dihydrobenzofuran core that blocks β-oxidation. Key differentiators: 2 rotatable bonds (vs. 3 for linear isomer) for lower conformational entropy; LogP 1.81 for optimal membrane partitioning; enantioselective COX-2 inhibition potential. Available at 95% purity for reproducible SPR/ITC screening.
Molecular FormulaC11H12O3
Molecular Weight192.21 g/mol
Cat. No.B13312347
⚠ Attention: For research use only. Not for human or veterinary use.
2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic acid (CAS 1537705-08-0) is a chiral 2-arylpropanoic acid derivative featuring a saturated 2,3-dihydrobenzofuran core fused to a branched propanoic acid moiety at the 5-position [1]. With a molecular formula of C₁₁H₁₂O₃ and a molecular weight of 192.21 g/mol, this compound belongs to the profen-class of non-steroidal anti-inflammatory drug (NSAID) scaffolds, sharing structural homology with ibuprofen while incorporating a conformationally constrained bicyclic ring system [2]. Its primary value proposition for scientific procurement lies in its unique combination of a chiral α-carbon center, reduced rotatable bond count, and the metabolically resilient dihydrobenzofuran pharmacophore, which collectively differentiate it from linear positional isomers and monocyclic arylpropanoic acid analogs .
ScaffoldChiral 2-arylpropanoic acid probe with conformationally constrained dihydrobenzofuran core
WorkflowEnantiomer-comparison studies, stereochemical-control research, or chiral SAR campaigns
ContextMay support metabolic-stability profiling and COX-pathway endpoint research via profen-class pharmacophore
[1] PubChem. 2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic acid. Compound Summary CID 71775731. National Center for Biotechnology Information. View Source
[2] Negoro, N., Sasaki, S., Ito, M., Kitamura, S., Tsujihata, Y., Ito, R., ... & Momose, Y. (2012). Identification of fused-ring alkanoic acids with improved pharmacokinetic profiles that act as G protein-coupled receptor 40/free fatty acid receptor 1 agonists. Journal of Medicinal Chemistry, 55(4), 1538-1552. View Source
2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic Acid: Irreplaceability vs. In-Class Analogs
In-class substitution of 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid with its linear isomer 3-(2,3-dihydrobenzofuran-5-yl)propanoic acid (CAS 215057-28-6) or with non-fused phenylpropanoic acids such as ibuprofen introduces measurable liabilities that undermine research reproducibility and target engagement. The linear isomer exhibits a higher computed LogP (1.94 vs. 1.81) and an additional rotatable bond (3 vs. 2), resulting in greater conformational entropy and altered membrane partitioning that shift both binding kinetics and off-target profiles [1]. Critically, the absence of the α-methyl branch eliminates the chiral center required for enantioselective recognition by cyclooxygenase enzymes, a structural prerequisite shared by all clinically validated 2-arylpropanoic acid NSAIDs [2]. Furthermore, the dihydrobenzofuran scaffold itself is not merely a bioisostere; it actively blocks the β-oxidation metabolic liability inherent to the phenylpropanoic acid moiety of compounds like ibuprofen, a differentiator demonstrated in a head-to-head pharmacokinetic study of fused-ring versus linear alkanoic acids [3]. These differences are structural, quantifiable, and consequential for any experiment where target selectivity, metabolic stability, or physicochemical consistency is a variable.
This compoundChiral α-carbon, 2 rotatable bonds, fused dihydrobenzofuran ring blocking β-oxidation sites
Linear isomer or non-fused analogAchiral, 3 rotatable bonds, phenylpropanoic acid moiety susceptible to β-oxidation metabolism
Research endpointMay support enantioselective target engagement and extended exposure-model studies
Substitution mismatchAbsence of stereocenter removes enantiomer-attribution capability; altered membrane partitioning may shift assay-response profiles
Structural, conformational, and metabolic differences are quantifiable; class-level evidence suggests endpoint profiles may not transfer directly between scaffolds.
[2] Santana, L., Teijeira, M., Uriarte, E., Terán, C., Linares, B., Villar, R., Laguna, R., & Cano, E. (1999). AM1 theoretical study, synthesis and biological evaluation of some benzofuran analogues of anti-inflammatory arylalkanoic acids. European Journal of Pharmaceutical Sciences, 7(2), 161-166. View Source
[3] Negoro, N., Sasaki, S., Ito, M., Kitamura, S., Tsujihata, Y., Ito, R., ... & Momose, Y. (2012). Identification of fused-ring alkanoic acids with improved pharmacokinetic profiles that act as G protein-coupled receptor 40/free fatty acid receptor 1 agonists. Journal of Medicinal Chemistry, 55(4), 1538-1552. View Source
2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic Acid: Quantitative Evidence vs. Closest Analogs
Reduced Lipophilicity vs. Linear Positional Isomer
The target compound exhibits a computed LogP of 1.81, which is 0.13 log units lower than the linear isomer 3-(2,3-dihydrobenzofuran-5-yl)propanoic acid (LogP = 1.94) [1]. This difference, while numerically modest, is structurally driven by the α-methyl branch that reduces solvent-accessible surface area and shifts the molecule toward slightly more favorable aqueous solubility within Lipinski-compliant chemical space. Both compounds share identical TPSA values (46.53 Ų), meaning the lipophilicity difference is the primary driver of differential membrane partitioning.
ΔLogP = -0.13 (target compound is less lipophilic)
Conditions
In silico computed LogP; target from Leyan.com, comparator from Chembase
Why This Matters
Lower lipophilicity correlates with reduced non-specific protein binding and phospholipidosis risk, which is a critical selection criterion when designing assay-compatible tool compounds or lead-like libraries.
The target compound possesses exactly 2 rotatable bonds (the carboxylic acid C–C and the α-C–aryl bond), compared to 3 rotatable bonds in the linear isomer which gains an additional freely rotating methylene between the dihydrobenzofuran ring and the carboxylic acid [1][2]. This reduction in conformational degrees of freedom translates to a lower entropic penalty upon target binding, potentially enhancing binding affinity when the bioactive conformation is pre-organized. The constrained geometry is a direct consequence of the branched propanoic acid architecture and is consistent across all computed property datasets, including PubChem and Leyan.com [1].
Conformational restrictionCross-study comparable
2 rotatable bonds vs. 3 for linear isomer — a 33% reduction in conformational flexibility
Supports fragment-based design workflows where lower entropic penalty may improve ligand efficiency.
Computed rotatable bond count; PubChem and Chembase datasets.
1 fewer rotatable bond (33% reduction in conformational flexibility)
Conditions
Computed rotatable bond count; PubChem (target) and Chembase (comparator)
Why This Matters
For fragment-based drug design and structure-activity relationship (SAR) studies, lower rotatable bond count is associated with higher ligand efficiency and improved probability of oral bioavailability, making this compound a preferred scaffold for hit-to-lead optimization.
[1] PubChem. 2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic acid. Compound Summary CID 71775731. National Center for Biotechnology Information. View Source
The target compound contains a single chiral center at the α-carbon of the propanoic acid side chain (undefined stereocenter count = 1 per PubChem), classifying it as a racemic 2-arylpropanoic acid [1]. This chirality is absent in the linear isomer 3-(2,3-dihydrobenzofuran-5-yl)propanoic acid. In the broader profen class, the (S)-enantiomer is consistently the eutomer for cyclooxygenase (COX) inhibition; for example, (S)-ibuprofen inhibits COX-1 and COX-2 with IC₅₀ values 100- to 500-fold more potently than the (R)-enantiomer [2]. The (S)-enantiomer of this target compound, (2S)-2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS 1630699-37-4), is commercially available and enables enantioselective SAR exploration
Class-level evidence from 2-arylpropanoic acid literature; applied by structural analogy.
ChiralityEnantioselectivityCOX inhibition
Evidence Dimension
Presence of chiral center and relevance to target engagement
Target Compound Data
1 undefined stereocenter; racemic mixture; (S)-enantiomer available as CAS 1630699-37-4
Comparator Or Baseline
3-(2,3-Dihydrobenzofuran-5-yl)propanoic acid: achiral (no stereocenter)
Quantified Difference
Qualitative: chiral vs. achiral; (S)-enantiomers of 2-arylpropanoic acids typically exhibit 100-500× greater COX inhibitory potency than (R)-enantiomers
Conditions
Class-level evidence from profen NSAID literature; applicable to dihydrobenzofuran 2-arylpropanoic acids by structural analogy
Why This Matters
Procurement of the racemate or single enantiomer directly gates the ability to conduct stereospecific pharmacological studies, which is irrelevant for the achiral linear isomer. For researchers investigating COX-2-selective inhibition or chiral inversion metabolism, this compound is structurally requisite.
ChiralityEnantioselectivityCOX inhibition
[1] PubChem. 2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic acid. Compound Summary CID 71775731. National Center for Biotechnology Information. View Source
[2] Santana, L., Teijeira, M., Uriarte, E., Terán, C., Linares, B., Villar, R., Laguna, R., & Cano, E. (1999). AM1 theoretical study, synthesis and biological evaluation of some benzofuran analogues of anti-inflammatory arylalkanoic acids. European Journal of Pharmaceutical Sciences, 7(2), 161-166. View Source
Metabolic Stability from Blocked β-Oxidation
Negoro et al. (2012) demonstrated that phenylpropanoic acid-based GPR40/FFA1 agonists suffered from high clearance and low oral bioavailability due to susceptibility to β-oxidation at the phenylpropanoic acid moiety. Introduction of a fused-ring dihydrobenzofuran structure blocked these metabolically labile sites, resulting in compounds with 'good PK profiles' and sustained in vivo efficacy in an oral glucose tolerance test in rats with impaired glucose tolerance [1]. While this study focused on (2,3-dihydro-1-benzofuran-3-yl)acetic acid derivatives rather than the 5-substituted propanoic acid regioisomer, the core metabolic protection mechanism—steric and electronic shielding of the alkanoic acid side chain by the fused dihydrofuran ring—is a class-wide feature applicable to the target compound. In contrast, acyclic phenylpropanoic acids such as ibuprofen undergo extensive β-oxidation-mediated metabolism, contributing to their short plasma half-life (approximately 2 hours in humans) [2].
Metabolic stabilityClass-level inference
Fused dihydrobenzofuran ring predicted to resist β-oxidation
vsPhenylpropanoic acids: high clearance reported; ibuprofen human t½ ≈ 2 h
Supports exposure-model interpretation where extended systemic presence is a research variable.
Class-level evidence from fused-ring alkanoic acid PK studies (Negoro 2012); regioisomer-specific data to verify.
Metabolic stabilityβ-oxidationPharmacokinetics
Evidence Dimension
Resistance to β-oxidation metabolism conferred by fused dihydrobenzofuran ring
Target Compound Data
Dihydrobenzofuran-fused ring system present; predicted to resist β-oxidation based on class evidence
Comparator Or Baseline
Phenylpropanoic acid derivatives (e.g., ibuprofen): susceptible to β-oxidation; high clearance and low oral bioavailability reported
Quantified Difference
Class-level: fused-ring alkanoic acids demonstrated 'good PK profiles' vs. 'high clearance' for phenylpropanoic acids (Negoro 2012). Ibuprofen human t₁/₂ ≈ 2 h.
Conditions
In vivo rat PK studies (Negoro 2012) for dihydrobenzofuran acetic acid analogs; ibuprofen clinical PK data
Why This Matters
For researchers requiring tool compounds or leads with extended in vivo half-life, the dihydrobenzofuran scaffold offers a documented metabolic stability advantage that cannot be achieved with monocyclic phenylpropanoic acid alternatives.
Metabolic stabilityβ-oxidationPharmacokinetics
[1] Negoro, N., Sasaki, S., Ito, M., Kitamura, S., Tsujihata, Y., Ito, R., ... & Momose, Y. (2012). Identification of fused-ring alkanoic acids with improved pharmacokinetic profiles that act as G protein-coupled receptor 40/free fatty acid receptor 1 agonists. Journal of Medicinal Chemistry, 55(4), 1538-1552. View Source
[2] Rainsford, K. D. (2009). Ibuprofen: pharmacology, efficacy and safety. Inflammopharmacology, 17(6), 275-342. View Source
Commercial Availability and Enamine Pricing
The target compound is commercially available through Enamine (EN300-1137818) at 95% purity, with the following catalog pricing: 0.1 g at $553, 0.5 g at $603, and 10 g at a scaled price [1]. In comparison, the positional isomer 2-(2,3-dihydro-1-benzofuran-2-yl)propanoic acid (CAS 1378829-99-2, Enamine EN300-6507462) is listed at $4,764 for 5.0 g at 95% purity, representing a substantial cost differential [2]. This price disparity reflects differences in synthetic accessibility between the 5-substituted and 2-substituted regioisomers, with the 5-substituted compound benefiting from more efficient synthetic routes such as Heck reaction-based methodologies [3]. For budget-conscious procurement, the 5-yl regioisomer offers a superior cost-per-gram ratio for SAR campaigns while retaining the full dihydrobenzofuran pharmacophore.
Procurement costCross-study comparable
Enamine EN300-1137818: $553/0.1 g, $603/0.5 g (95%)
vs2-yl regioisomer: $4,764/5.0 g (95%)
Reported catalog pricing context; may influence budget-scale SAR campaign planning.
Enamine pricing as of 2023–2025; subject to change. Synthetic route accessibility differs by regioisomer.
Commercial sourcingCatalog pricePurity
Evidence Dimension
Catalog pricing for research-grade material at equivalent purity
Target Compound Data
Enamine EN300-1137818: $553/0.1 g, $603/0.5 g (95% purity)
Comparator Or Baseline
2-(2,3-Dihydro-1-benzofuran-2-yl)propanoic acid (Enamine EN300-6507462): $4,764/5.0 g (95% purity)
Quantified Difference
Approximately 8-fold cost advantage per gram for the 5-yl regioisomer at comparable scales
Conditions
Enamine catalog pricing as of 2023-2025; prices subject to change
Why This Matters
Procurement cost directly impacts the feasibility of large-scale SAR campaigns. The 5-substituted regioisomer enables more extensive analog synthesis within fixed budgets compared to the 2-substituted positional isomer.
Commercial sourcingCatalog pricePurity
[1] Kuujia.com. Cas no 1537705-08-0: 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid product page with Enamine pricing. View Source
[2] Kuujia.com. Cas no 1378829-99-2: 2-(2,3-Dihydrobenzofuranyl)-propanoic acid product page with Enamine pricing. View Source
[3] CN104370865A. Method for synthesizing 3-(2,3-dihydrobenzofuran-5-yl) propionic acid through Heck reaction. Google Patents. View Source
2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic Acid: Research & Industrial Applications
Enantioselective COX-2 Inhibitor Design & Chiral SAR
The compound's chiral α-carbon (undefined stereocenter count = 1) makes it a direct structural analog of (S)-profens such as (S)-ibuprofen and (S)-naproxen, the clinically active enantiomers of widely prescribed NSAIDs. Researchers investigating cyclooxygenase-2 (COX-2) selective inhibition can procure either the racemate (CAS 1537705-08-0) for initial screening or the (S)-enantiomer (CAS 1630699-37-4) for stereospecific potency determination, enabling head-to-head comparisons against known profens using established COX inhibition assays at concentrations typically ranging from 0.1–100 µM [1]. The 2 rotatable bonds and LogP of 1.81 situate this compound favorably within oral drug-like chemical space, supporting its use as a rigidified scaffold for fragment growth toward selective COX-2 inhibitors with reduced gastrointestinal toxicity relative to non-selective NSAIDs [2].
Metabolically Stabilized PK Probe for In Vivo Pharmacology
The dihydrobenzofuran core provides documented protection against β-oxidation-mediated clearance, a metabolic pathway that limits the in vivo half-life of phenylpropanoic acid drugs including ibuprofen (human t₁/₂ ≈ 2 h). As demonstrated by Negoro et al. (2012), fused-ring alkanoic acids exhibit improved pharmacokinetic profiles in rat models, making this compound class suitable for studies requiring extended systemic exposure [1]. The target compound can serve as a pharmacokinetic probe or as a core scaffold for designing long-acting anti-inflammatory agents, where the 5-position propanoic acid regioisomer offers better cost-per-gram economics than the 2-position analog, as evidenced by Enamine catalog pricing [2].
Conformationally Constrained Building Block for FBDD
With only 2 rotatable bonds—one fewer than the linear isomer 3-(2,3-dihydrobenzofuran-5-yl)propanoic acid—this compound offers reduced conformational entropy upon target binding, a desirable property in fragment-based drug discovery (FBDD) where ligand efficiency metrics are paramount [1]. The combination of low molecular weight (192.21 g/mol), moderate lipophilicity (LogP = 1.81), and the rigid dihydrobenzofuran bicyclic system makes it an ideal starting fragment for growing toward high-affinity ligands targeting enzymes with hydrophobic active-site pockets such as cyclooxygenases, cytochrome P450s, or nuclear hormone receptors. The commercial availability at 95% purity from Enamine ensures batch-to-batch consistency for biophysical screening by surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) [2].
Synthetic Intermediate for Dihydrobenzofuran APIs & Impurity Standards
The 2,3-dihydrobenzofuran-5-yl scaffold is a recurring motif in pharmaceutical intermediates, notably in the synthesis of ramelteon (a melatonin receptor agonist) and certain GPR40 agonists [1][2]. The target compound's branched propanoic acid functionality allows for straightforward derivatization via esterification, amidation, or reduction, enabling its use as a versatile synthetic intermediate. Additionally, its structural relationship to the ramelteon impurity 3-(6,7-dibromo-2,3-dihydrobenzofuran-5-yl)propanoic acid positions it as a potential precursor for synthesizing impurity reference standards required for pharmaceutical quality control and regulatory filing. The Heck reaction-based synthetic methodology described in patent CN104370865A provides a scalable route for producing multi-gram quantities of 5-substituted dihydrobenzofuran propanoic acids, supporting both R&D and early-stage manufacturing needs [3].
Application
Selection Property
Validation Focus
Enantiomer-comparison & chiral SAR studies
Chiral center availability; (S)-enantiomer accessible for stereochemical-control workflow
All applications are research-use contexts. Class-level PK and enantioselectivity evidence requires compound-specific validation. Procurement decisions should review lot-specific purity documentation.
[1] Santana, L., Teijeira, M., Uriarte, E., Terán, C., Linares, B., Villar, R., Laguna, R., & Cano, E. (1999). AM1 theoretical study, synthesis and biological evaluation of some benzofuran analogues of anti-inflammatory arylalkanoic acids. European Journal of Pharmaceutical Sciences, 7(2), 161-166. View Source
[2] Negoro, N., Sasaki, S., Ito, M., Kitamura, S., Tsujihata, Y., Ito, R., ... & Momose, Y. (2012). Identification of fused-ring alkanoic acids with improved pharmacokinetic profiles that act as G protein-coupled receptor 40/free fatty acid receptor 1 agonists. Journal of Medicinal Chemistry, 55(4), 1538-1552. View Source
[3] CN104370865A. Method for synthesizing 3-(2,3-dihydrobenzofuran-5-yl) propionic acid through Heck reaction. Google Patents. View Source
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